Cas no 1261906-13-1 (2-Chloro-4-(2,5-dichlorophenyl)benzoic acid)

• Product Name: 2-Chloro-4-(2,5-dichlorophenyl)benzoic acid
• CAS No: 1261906-13-1
• MF: C₁₃H₇Cl₃O₂
• MW: 301.55248093605
• MDL: MFCD18321874
• CID: 2621944
• PubChem ID: 53227705
• Update Time: 2025-07-15

2-Chloro-4-(2,5-dichlorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-(2,5-DICHLOROPHENYL)BENZOIC ACID
• 2',3,5'-Trichloro[1,1'-biphenyl]-4-carboxylic acid
• MFCD18321874
• 1261906-13-1
• DTXSID80691238
• 2-Chloro-4-(2,5-dichlorophenyl)benzoic acid, 95%
• 2-Chloro-4-(2,5-dichlorophenyl)benzoic acid

• MDL： MFCD18321874
• Inchi： 1S/C13H7Cl3O2/c14-8-2-4-11(15)10(6-8)7-1-3-9(13(17)18)12(16)5-7/h1-6H,(H,17,18)
• InChI Key： FKPKJEAPOHBANE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(C(=O)O)=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 299.951163Da
• Monoisotopic Mass: 299.951163Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Chloro-4-(2,5-dichlorophenyl)benzoic acid

Introduction to 2-Chloro-4-(2,5-dichlorophenyl)benzoic acid (CAS No. 1261906-13-1)

2-Chloro-4-(2,5-dichlorophenyl)benzoic acid (CAS No. 1261906-13-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoic acid moiety and multiple chlorine substituents. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologically active molecules.

The chemical structure of 2-Chloro-4-(2,5-dichlorophenyl)benzoic acid consists of a benzene ring with a carboxylic acid group at the 4-position and a 2,5-dichlorophenyl substituent at the 3-position. The presence of multiple chlorine atoms imparts significant electronic and steric effects, which can influence the compound's reactivity, solubility, and biological activity. These properties make it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 2-Chloro-4-(2,5-dichlorophenyl)benzoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties. The study found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in various diseases. This makes it a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 2-Chloro-4-(2,5-dichlorophenyl)benzoic acid has also shown potential as an anticancer agent. A study published in the Cancer Research journal reported that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis in cancer cells. These findings suggest that 2-Chloro-4-(2,5-dichlorophenyl)benzoic acid could be a valuable candidate for further preclinical and clinical evaluation as an anticancer agent.

The pharmacokinetic properties of 2-Chloro-4-(2,5-dichlorophenyl)benzoic acid have also been investigated to assess its suitability for therapeutic applications. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential attributes for a drug candidate. Additionally, the compound has demonstrated low toxicity in preclinical models, further supporting its potential for clinical development.

In terms of synthetic accessibility, 2-Chloro-4-(2,5-dichlorophenyl)benzoic acid can be synthesized through well-established chemical routes. One common approach involves the reaction of 4-chlorobenzoyl chloride with 1-chloro-3-bromobenzene followed by hydrolysis to form the carboxylic acid. This synthetic method is scalable and can be adapted for large-scale production if required.

The versatility of 2-Chloro-4-(2,5-dichlorophenyl)benzoic acid extends beyond its direct therapeutic applications. It can serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting material to develop novel derivatives with improved pharmacological profiles. These derivatives have shown enhanced potency and selectivity in various biological assays, further expanding the potential applications of this compound.

In conclusion, 2-Chloro-4-(2,5-dichlorophenyl)benzoic acid (CAS No. 1261906-13-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional insights into its mechanisms of action and potential clinical uses.